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Compound of Interest

Compound Name: Somatostatin-28 (1-14)

Cat. No.: B12309663 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

Somatostatin-28 (SS-28) and its fragments, such as Somatostatin-28 (1-14), is critical for

understanding its physiological and pathological roles. Immunoassays, including Enzyme-

Linked Immunosorbent Assay (ELISA) and Radioimmunoassay (RIA), are common methods for

this purpose. However, the performance of these assays can vary between different kits and

platforms. This guide provides a framework for the cross-validation of Somatostatin-28 (1-14)
immunoassay results, offering a comparison of commercially available kits and detailed

experimental protocols.

Performance Characteristics of Commercial
Immunoassay Kits
The selection of an appropriate immunoassay kit is paramount for generating reliable and

reproducible data. The following tables summarize the key performance characteristics of

several commercially available ELISA and RIA kits for the detection of Somatostatin. It is

important to note that while some kits are marketed for "Somatostatin," their specificity for the

SS-28 (1-14) fragment should be confirmed by reviewing the manufacturer's data sheet for

cross-reactivity information.

Table 1: Comparison of Commercially Available Somatostatin ELISA Kits
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Manufactur
er/Distribut
or

Kit Name
Catalog
Number

Sensitivity
(Minimum
Detectable
Concentrati
on)

Detection
Range

Sample
Type(s)

Phoenix

Pharmaceutic

als, Inc.

Somatostatin-

28 (Human,

Rat, Mouse,

Porcine) -

EIA Kit

EK-060-14 0.06 ng/mL 0 - 25 ng/mL

Plasma,

Tissue

Extracts, CSF

RayBiotech,

Inc.

Somatostatin

ELISA Kit

(Competitive)

EIA-SOM-1 10.9 pg/mL
0.1 - 1,000

ng/mL

Serum,

Plasma, Cell

Culture

Supernatants

MyBioSource

, Inc.

Human

Somatostatin

(SST) ELISA

Kit

MBS263139 Not Specified Not Specified Not Specified

Biomatik

Rat

Somatostatin

(SST) ELISA

Kit

EKU07323 3.3 pg/ml 7.8-500 pg/ml
Rat (Rattus

norvegicus)

Cloud-Clone

Corp.

ELISA Kit for

Somatostatin

(SST)

CEA592Hu < 2.62 pg/mL Not Specified

Serum,

Plasma

(EDTA,

heparin)

Table 2: Typical Performance Characteristics of a Somatostatin Radioimmunoassay (RIA)
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Parameter Value

Assay Sensitivity 10 pg/ml

Intra-assay CV 9.1% - 12%

Inter-assay CV 14% - 15%

Antibody Dilution (example) 1:100,000

Experimental Protocols
Detailed and consistent experimental protocols are crucial for obtaining accurate and

comparable results. Below are generalized protocols for a competitive ELISA and a competitive

RIA for Somatostatin-28 (1-14).

Protocol 1: Competitive Enzyme-Linked Immunosorbent
Assay (ELISA)
This protocol outlines the general steps for a competitive ELISA. Specific details may vary

based on the manufacturer's instructions.

Materials:

Microplate pre-coated with anti-Somatostatin antibody

Somatostatin standards

Biotinylated detection antibody

HRP-conjugated avidin

Wash buffer

Substrate solution

Stop solution

Plate reader
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Procedure:

Preparation: Bring all reagents and samples to room temperature. Prepare serial dilutions of

the Somatostatin standard.

Competitive Binding: Add standards and samples to the appropriate wells of the microplate.

Then, add a fixed amount of biotinylated Somatostatin-28 (1-14) to each well. Incubate as

per the kit's instructions to allow competition for binding to the coated antibody.

Washing: Aspirate the contents of the wells and wash multiple times with wash buffer.

Enzyme Conjugation: Add HRP-conjugated avidin to each well and incubate. The avidin will

bind to the biotinylated Somatostatin-28 (1-14) that is bound to the antibody.

Washing: Repeat the washing step to remove unbound HRP-conjugated avidin.

Substrate Reaction: Add the substrate solution to each well. The HRP enzyme will catalyze a

color change.

Stopping the Reaction: Add the stop solution to terminate the reaction.

Data Acquisition: Read the absorbance of each well using a microplate reader at the

appropriate wavelength. The intensity of the color is inversely proportional to the

concentration of Somatostatin-28 (1-14) in the sample.

Protocol 2: Competitive Radioimmunoassay (RIA)
This protocol provides a general outline for a competitive RIA for Somatostatin. This method

requires appropriate handling of radioactive materials.

Materials:

Anti-Somatostatin antibody
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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